molecular formula C14H18O4Zn B14791373 zinc;2,2-dimethylpropanoate;ethyl benzoate

zinc;2,2-dimethylpropanoate;ethyl benzoate

Cat. No.: B14791373
M. Wt: 315.7 g/mol
InChI Key: PLPFRJJIPSQGDE-UHFFFAOYSA-M
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Description

Zinc;2,2-dimethylpropanoate;ethyl benzoate: is a compound that combines zinc with two organic ligands: 2,2-dimethylpropanoate and ethyl benzoate

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of zinc;2,2-dimethylpropanoate;ethyl benzoate typically involves the reaction of zinc salts with 2,2-dimethylpropanoic acid and ethyl benzoate. The process can be summarized as follows:

    Reaction of Zinc Salts with 2,2-Dimethylpropanoic Acid: Zinc salts, such as zinc chloride or zinc acetate, are reacted with 2,2-dimethylpropanoic acid in an appropriate solvent. The reaction is typically carried out under reflux conditions to ensure complete reaction.

    Addition of Ethyl Benzoate: Ethyl benzoate is then added to the reaction mixture. The reaction is allowed to proceed under controlled temperature and pressure conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: Zinc;2,2-dimethylpropanoate;ethyl benzoate can undergo oxidation reactions, particularly at the organic ligands. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reduction reactions can occur, especially involving the zinc ion. Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

    Substitution: The compound can participate in substitution reactions where one or more ligands are replaced by other groups. This can be achieved using various nucleophiles or electrophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate, hydrogen peroxide, and other strong oxidizing agents.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

    Substitution: Nucleophiles such as amines, thiols, or halides.

Major Products Formed

    Oxidation: Oxidized derivatives of the organic ligands.

    Reduction: Reduced forms of the zinc ion and modified ligands.

    Substitution: New compounds with substituted ligands.

Scientific Research Applications

Zinc;2,2-dimethylpropanoate;ethyl benzoate has several applications in scientific research:

    Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

    Biology: Investigated for its potential role in biological systems, including enzyme activity modulation.

    Medicine: Explored for its therapeutic potential, particularly in zinc supplementation and as an antimicrobial agent.

    Industry: Utilized in the production of specialty chemicals and materials, including coatings and adhesives.

Mechanism of Action

The mechanism of action of zinc;2,2-dimethylpropanoate;ethyl benzoate involves the interaction of zinc ions with various molecular targets. Zinc ions can act as cofactors for enzymes, influencing their activity and stability. The organic ligands, 2,2-dimethylpropanoate and ethyl benzoate, can modulate the solubility and bioavailability of the compound, enhancing its effectiveness in different applications.

Comparison with Similar Compounds

Similar Compounds

    Zinc acetate: Commonly used zinc salt with applications in medicine and industry.

    Zinc benzoate: Similar to zinc;2,2-dimethylpropanoate;ethyl benzoate but with different organic ligands.

    Zinc pivalate: Another zinc compound with 2,2-dimethylpropanoate ligands.

Uniqueness

This compound is unique due to the combination of its specific organic ligands, which confer distinct chemical properties and potential applications. The presence of both 2,2-dimethylpropanoate and ethyl benzoate ligands allows for a broader range of reactivity and functionality compared to similar compounds.

Properties

Molecular Formula

C14H18O4Zn

Molecular Weight

315.7 g/mol

IUPAC Name

zinc;2,2-dimethylpropanoate;ethyl benzoate

InChI

InChI=1S/C9H9O2.C5H10O2.Zn/c1-2-11-9(10)8-6-4-3-5-7-8;1-5(2,3)4(6)7;/h4-7H,2H2,1H3;1-3H3,(H,6,7);/q-1;;+2/p-1

InChI Key

PLPFRJJIPSQGDE-UHFFFAOYSA-M

Canonical SMILES

CCOC(=O)C1=CC=[C-]C=C1.CC(C)(C)C(=O)[O-].[Zn+2]

Origin of Product

United States

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